(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone

• IUPAC Name: [2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C21H24N2O4S/c1-14-6-5-7-15(10-14)13-28-21-22-8-9-23(21)20(24)16-11-17(25-2)19(27-4)18(12-16)26-3/h5-7,10-12H,8-9,13H2,1-4H3
• InChI Key: LXRXSNXRPOTUFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NCCN2C(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol
• CAS No.: 851803-35-5

Description

(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H24N2O4S and its molecular weight is 400.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

New thiazole analogues possessing urea, thiourea, and selenourea functionality have been synthesized and evaluated for their in vitro antioxidant activity. These compounds exhibit potent antioxidant properties, with some showing IC50 values lower than standard antioxidants. This suggests the title compounds, which share structural similarities with the specified chemical, as potential antioxidant agents worthy of further investigation (M. V. Bhaskara Reddy et al., 2015).

Antimicrobial and Antiproliferative Activities

A series of novel benzothiazole derivatives have been synthesized, exhibiting significant antimicrobial and antiproliferative activities. These compounds have been tested against various human cancer cell lines, demonstrating their potential as anti-tumor agents. Such studies indicate the application of these derivatives in designing new therapeutic agents targeting cancer and microbial infections (F. Bassyouni et al., 2012).

Tubulin Polymerization Inhibitors

Research into the synthesis and evaluation of new compounds for their antiproliferative activity on selected human cancer cell lines has led to the identification of molecules that effectively inhibit microtubule assembly formation. These findings highlight the potential of such compounds in cancer therapy, particularly for prostate, lung, cervical, and breast cancers (Kishore Mullagiri et al., 2018).